Cas no 61205-72-9 (Benzaldehyde, 2-[(1-methylpropyl)thio]-)

• Product Name: Benzaldehyde, 2-[(1-methylpropyl)thio]-
• CAS No: 61205-72-9
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 488503
• PubChem ID: 12340686
• Update Time: 2025-04-19

Benzaldehyde, 2-[(1-methylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-[(1-methylpropyl)thio]-
• 2-butan-2-ylsulfanylbenzaldehyde
• DTXSID10491920
• AKOS013114483
• 61205-72-9
• 2-[(Butan-2-yl)sulfanyl]benzaldehyde

• Inchi： 1S/C11H14OS/c1-3-9(2)13-11-7-5-4-6-10(11)8-12/h4-9H,3H2,1-2H3
• InChI Key： NGVAJMDKZBZPBV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C=O)C(C)CC

Computed Properties

• Exact Mass: 194.07662
• Monoisotopic Mass: 194.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07